5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone

• Molecular Formula: C19H13N5O3
• Molecular Weight: 359.3 g/mol
• IUPAC Name: N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]quinazolin-4-amine
• InChI: InChI=1S/C19H13N5O3/c25-24(26)14-7-5-13(6-8-14)18-10-9-15(27-18)11-22-23-19-16-3-1-2-4-17(16)20-12-21-19/h1-12H,(H,20,21,23)/b22-11+
• InChI Key: IYXDZBBOJWJIIH-SSDVNMTOSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NC=N2)N/N=C/C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]
• SMILES: C1=CC=C2C(=C1)C(=NC=N2)NN=CC3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-]

Description

5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone, also known as NFQ, is a compound that has been extensively studied for its potential applications in scientific research. Its unique chemical structure and properties make it a valuable tool for studying various biochemical and physiological processes. In

Mechanism of Action

5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has been shown to act as a chelator for metal ions, which allows it to bind to and detect these ions in biological samples. Additionally, 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has been shown to induce apoptosis, or programmed cell death, in cancer cells. This mechanism of action is thought to be related to the ability of 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone to generate reactive oxygen species, which can damage cellular components and lead to cell death.
Biochemical and Physiological Effects
5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has also been shown to have antioxidant properties, which may be beneficial for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has several advantages for use in lab experiments. It is stable under physiological conditions and has a high binding affinity for metal ions. Additionally, 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone is fluorescent, which allows for easy detection and quantification in biological samples. However, 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has some limitations as well. It is relatively expensive and may have limited solubility in certain solvents.

Future Directions

There are several future directions for research on 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone. One area of interest is the development of 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone-based sensors for the detection of metal ions in vivo. Additionally, further studies are needed to determine the potential of 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone as an anti-inflammatory and anti-tumor agent in humans. Finally, the development of new synthesis methods for 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone may lead to more efficient and cost-effective production of this compound.
Conclusion
In conclusion, 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone is a valuable tool for scientific research due to its unique chemical structure and properties. Its ability to detect metal ions, induce apoptosis in cancer cells, and reduce inflammation make it a promising candidate for the development of new treatments for various diseases. While there are some limitations to its use in lab experiments, the future directions for research on 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone are promising and may lead to new discoveries in the field of biochemistry and physiology.

Synthesis Methods

5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone can be synthesized through a multi-step process involving the condensation of 5-nitrofurfural with 2-aminobenzonitrile followed by the addition of hydrazine hydrate. The resulting product is then treated with 4-chlorobenzaldehyde to yield 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone. This synthesis method has been optimized to produce high yields of 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone with high purity.

Scientific Research Applications

5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has been shown to have a wide range of applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological samples. 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has also been used as a photosensitizer for photodynamic therapy, which is a promising treatment for cancer. Additionally, 5-(4-Nitrophenyl)-2-furaldehyde 4-quinazolinylhydrazone has been studied for its potential as an anti-inflammatory and anti-tumor agent.